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Compound of Interest

Compound Name: Octylphosphonic acid

L  Get Quote

Cat. No.: B042841

An In-depth Technical Guide to the Safe Handling of Octylphosphonic Acid

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety protocols and handling procedures for all laboratory reagents is
paramount. This guide provides a detailed overview of the safety data for octylphosphonic
acid, a chemical intermediate used in various research and industrial applications. The
information is compiled from multiple safety data sheets (SDS) to ensure a thorough and robust
resource.

Chemical Identification and Physical Properties

Octylphosphonic acid, also known as n-octylphosphonic acid, is a solid organic compound.

Property Value Reference
CAS Number 4724-48-5 [1112][3]
Molecular Formula C8H1903P [11[4]
Molecular Weight 194.21 g/mol [4]

Physical State Solid (4]

Melting Point

93 - 98 °C (199 - 208 °F)

[3]4]
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Hazard Identification and Classification

Octylphosphonic acid is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[3]
Acute Toxicity, Oral 4
[41[5][6]
H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C burns and eye damage[2][3][4]
(51061171
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[2][4][7]
H373: May cause damage to
Specific Target Organ Toxicity 5 organs (kidneys, bone)
(Repeated Exposure) through prolonged or repeated
oral exposure[2][3][4][81[6][7]
Hazardous to the Aquatic ) o
_ 2 H401: Toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 4 H413: May cause long lasting

Environment, Long-Term

harmful effects to aquatic life[3]

Signal Word: Danger[1][4][5][7]

Toxicological [

Endpoint Species Value
> 2000 mg/kg[1] or 1,890
LD50 Oral Rat
mg/kg[4][7]
LD50 Dermal Rabbit > 2000 mg/kg[1]
EC50 Daphnia 5.3 mg/I[1]
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Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to minimize risk.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended.

Protection Type Specification

_ Chemical goggles or a face shield. Contact
Eye/Face Protection
lenses should not be worn.[1]

Hand Protection Neoprene or nitrile rubber gloves.[1]

Skin and Body Protection Wear suitable protective clothing.[1]

, _ NIOSH-certified dust and mist (orange cartridge)
Respiratory Protection )
respirator.[1]

Handling Procedures

e Avoid all personal contact, including inhalation.[3]

Do not breathe dust.[1][3]

Use in a well-ventilated area, with local exhaust or general room ventilation.[1][3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][3]

Avoid dust formation.[2]

To avoid a violent reaction, always add the material to water, never the other way around.[3]

Storage Conditions

o Keep the container tightly closed.[1][3]

o Store in a cool, dry, well-ventilated area.[3]
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o Store away from incompatible materials such as oxidizing agents, alkalis, and metals.[3][7]

o Store locked up.[1][3]

» Protect containers from physical damage and check regularly for leaks.[3]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Seek medical advice

if you feel unwell.[1][3]

Skin Contact

Immediately take off all contaminated clothing.
Rinse the skin with water/shower for at least 15
minutes. Get immediate medical
advice/attention.[1][2][3]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Get immediate medical
advice/attention.[1][2][3]

Ingestion

Rinse mouth. Do NOT induce vomiting. Never
give anything by mouth to an unconscious

person. Get medical advice/attention.[1][2][7]

Accidental Release Measures

» Evacuate unnecessary personnel.[1]

o Wear appropriate protective equipment.[1]

e Avoid generating dust.[3]
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e Prevent the product from entering drains, sewers, or public waters.[1]

e For cleanup, sweep or shovel spills into an appropriate container for disposal.[1][2]

Disposal Considerations

Dispose of octylphosphonic acid and its container in accordance with local, national, and
international regulations. It is recommended to use a licensed waste disposal facility.[1] Avoid
release to the environment.[1]

Experimental and Logical Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate key workflows for handling and
emergency response.
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Caption: Standard workflow for safely handling octylphosphonic acid.
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Caption: First aid procedures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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